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Compound of Interest

Compound Name: Bicalutamide-d5

Cat. No.: B15137100

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Certificate of Analysis
(CoA) and purity assessment of Bicalutamide-d5. This deuterated analog of Bicalutamide
serves as a critical internal standard in pharmacokinetic and metabolic studies, necessitating a
thorough understanding of its quality control parameters. This document outlines the typical
data presented in a CoA, details the experimental protocols for its verification, and illustrates
the underlying workflows and analytical relationships.

Certificate of Analysis: A Summary of Quality

The Certificate of Analysis for Bicalutamide-d5 is a formal document that confirms the
compound's quality and purity, ensuring its suitability for research and drug development
applications. The following tables summarize the key quantitative data typically found on a
CoA.

Table 1: Identification and General Properties
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Parameter

Specification

Product Name

Bicalutamide-d5

CAS Number 2140305-19-5

Molecular Formula C1sHoDsFaN204S

Molecular Weight 435.40 g/mol

Appearance White to off-white solid
Solubility Soluble in DMSO and Ethanol

Table 2: Purity and Impurity Profile

Analysis Method Result Specification
Chemical Purity HPLC 99.8% > 98.0%
Isotopic Purity Mass Spectrometry 99.5% >99.0%
Unlabeled

) ] HPLC-MS <0.1% < 0.5%
Bicalutamide
Individual Impurities HPLC <0.1% <0.2%
Total Impurities HPLC 0.2% <1.0%

ble 3: Physicachemical Cl L

Analysis Method Result
1H NMR NMR Spectroscopy Conforms to structure
Mass Spectrum ESI-MS Conforms to structure
Loss on Drying Gravimetric <0.5%
Residue on Ignition Gravimetric <0.1%

Experimental Protocols
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The following sections detail the methodologies for the key experiments cited in the Certificate
of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is employed to determine the chemical purity of Bicalutamide-d5 and to identify
and quantify any impurities.[1][2]

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).[1]

o Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 0.01 M KH2POa, pH
3.0) in a 50:50 (v/v) ratio.[1]

e Flow Rate: 1.0 mL/min.
o Detection Wavelength: 215 nm.[1]
 Injection Volume: 10 pL.

e Procedure: A solution of Bicalutamide-d5 is prepared in the mobile phase and injected into
the HPLC system. The retention time of the main peak corresponding to Bicalutamide-d5 is
recorded. The area of all peaks is integrated to calculate the percentage purity and the levels
of individual and total impurities.

Mass Spectrometry (MS) for Isotopic Purity

High-resolution mass spectrometry is utilized to determine the isotopic purity of Bicalutamide-
d5.

 Instrumentation: An electrospray ionization (ESI) source coupled with a high-resolution mass
spectrometer (e.g., TOF or Orbitrap).

¢ lonization Mode: Positive ESI.
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e Procedure: A dilute solution of Bicalutamide-d5 is infused into the mass spectrometer. The
relative abundances of the molecular ions corresponding to the deuterated (d5) and non-
deuterated (d0) forms of Bicalutamide are measured. The isotopic purity is calculated from
the ratio of the peak area of the d5 isotopologue to the sum of the peak areas of all
isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H NMR spectroscopy is used to confirm the chemical structure of Bicalutamide-d5 and to

ensure the absence of significant protonated impurities.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

e Procedure: A sample of Bicalutamide-d5 is dissolved in the deuterated solvent, and the *H
NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration values of
the observed signals are compared with the expected spectrum for Bicalutamide-d5 to

confirm its identity and structure.

Visualizations

The following diagrams illustrate the workflow for generating a Certificate of Analysis and the
relationship between different analytical methods for purity assessment.
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Caption: Workflow for generating a Certificate of Analysis for Bicalutamide-d5.
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Caption: Relationship between analytical methods and purity parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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